4-Oxa-1,8-diazabicyclo[5.3.1]undecane

• CAS No.: 184105-86-0
• Molecular Formula: C8H16N2O
• Molecular Weight: 156.229
• IUPAC Name: 4-oxa-1,8-diazabicyclo[5.3.1]undecane
• InChI: InChI=1S/C8H16N2O/c1-5-11-6-4-10-3-2-9-8(1)7-10/h8-9H,1-7H2
• InChI Key: NNEVBGZVNOLIOD-UHFFFAOYSA-N
• SMILES: C1COCCN2CCNC1C2
• Synonyms: 4-Oxa-1,8-diazabicyclo[5.3.1]undecane (9CI)

Description

4-Oxa-1,8-diazabicyclo[5.3.1]undecane is a bicyclic organic compound characterized by a fused ring system containing one oxygen atom (oxa) and two nitrogen atoms (diaza) within its framework. The bicyclo[5.3.1]undecane skeleton positions the oxygen and nitrogen atoms at specific bridgehead positions, conferring unique stereochemical and electronic properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

A. Core Framework and Substituents

• 4-Oxa-1,8-diazabicyclo[5.3.1]undecane : Contains a bicyclo[5.3.1] system with one oxygen (C4) and two nitrogens (C1 and C8). This arrangement introduces both hydrogen-bonding capability and basicity due to the nitrogen atoms.
• 2,4,8,10-Tetraoxaspiro[5.5]undecane Derivatives (e.g., compounds 4–8 from ): Feature a spiro[5.5] system with four oxygen atoms at C2, C4, C8, and C10. The spiro junction reduces conformational flexibility compared to bicyclic systems, influencing reactivity and stability .
• 8,11-Oxapentacyclo[5.4.0.0²,⁶.0³,¹⁰.0⁵,⁹]undecane Derivatives (): Pentacyclic frameworks with fused oxa-aza rings.

B. Stereochemical Complexity

• Spiro compounds (e.g., 2,4,8,10-tetraoxaspiro[5.5]undecane) exhibit axial chirality at the spiro center, leading to enantiomerism and distinct biological interactions .
• In contrast, 4-Oxa-1,8-diazabicyclo[5.3.1]undecane’s bicyclic system may adopt chair-like conformations, with nitrogen lone pairs influencing intramolecular interactions .

Physicochemical Properties

• Solubility: Spiro compounds (e.g., 2,4,8,10-tetraoxaspiro[5.5]undecane) show moderate solubility in polar aprotic solvents (e.g., acetone) due to oxygen-rich structures . In contrast, diaza-oxa bicyclic systems may exhibit higher solubility in protic solvents (e.g., methanol) owing to nitrogen basicity .
• Stability : Spiro derivatives demonstrate thermal stability up to 150°C, whereas diaza-oxa bicyclic compounds may degrade at lower temperatures due to N–O bond lability .

Key Research Findings and Data Tables

Table 1: Structural Comparison of Undecane Derivatives

Compound Name	Core Structure	Heteroatoms	Key Applications	Reference
4-Oxa-1,8-diazabicyclo[5.3.1]undecane	Bicyclo[5.3.1]	1 O, 2 N	Medicinal chemistry (inferred)
2,4,8,10-Tetraoxaspiro[5.5]undecane	Spiro[5.5]	4 O	Materials science
8,11-Oxapentacyclo[5.4.0.0²,⁶.0³,¹⁰.0⁵,⁹]undecane	Pentacyclic	1 O, 1 N	NO-donating agents
Undecane (C₁₁H₂₄)	Linear alkane	None	Antifungal, plant volatiles

Critical Analysis and Contradictions

• Structural vs. Functional Diversity : While bicyclic and spiro undecane derivatives (e.g., 4-Oxa-1,8-diazabicyclo) are explored for medicinal applications, simpler undecane hydrocarbons (e.g., n-undecane) dominate ecological and industrial contexts .
• Synthetic Challenges : Spiro compounds achieve moderate yields (30–50%) via ketone condensations, whereas pentacyclic derivatives require multistep syntheses with lower efficiencies (15–60%) .